Cas no 13824-23-2 (4,4'-methanediylbis(2-fluoroaniline))

4,4'-methanediylbis(2-fluoroaniline) structure
13824-23-2 structure
Product Name:4,4'-methanediylbis(2-fluoroaniline)
CAS No:13824-23-2
MF:C13H12F2N2
MW:234.244589805603
CID:1260837
PubChem ID:26294
Update Time:2025-04-20

4,4'-methanediylbis(2-fluoroaniline) Chemical and Physical Properties

Names and Identifiers

    • 4,4'-methanediylbis(2-fluoroaniline)
    • 4-[(4-amino-3-fluorophenyl)methyl]-2-fluoroaniline
    • Benzenamine, 4,4'-methylenebis(2-fluoro-
    • BRN 2735971
    • SCHEMBL864771
    • Benzenamine, 4,4'-methylenebis[2-fluoro-
    • 4,4'-Methylenebis(2-fluorobenzenamine)
    • ANILINE, 4,4'-METHYLENEBIS(o-FLUORO-
    • 13824-23-2
    • MOFA
    • DTXSID40160551
    • 4,4'-Methylenebis(o-fluoroaniline)
    • Inchi: 1S/C13H12F2N2/c14-10-6-8(1-3-12(10)16)5-9-2-4-13(17)11(15)7-9/h1-4,6-7H,5,16-17H2
    • InChI Key: POQRATOGWOSTHW-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)CC1C=CC(=C(C=1)F)N)N

Computed Properties

  • Exact Mass: 234.09685472g/mol
  • Monoisotopic Mass: 234.09685472g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 52Ų

4,4'-methanediylbis(2-fluoroaniline) Related Literature

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